Cas no 2229587-21-5 (4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole
• CAS No: 2229587-21-5
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6359475
• PubChem ID: 165790004
• Update Time: 2025-08-03

4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole
• EN300-1927175
• 2229587-21-5

• Inchi： 1S/C8H10BrNO/c1-5(4-9)8-6(2)10-11-7(8)3/h1,4H2,2-3H3
• InChI Key： NGTUULDUMIUKDR-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C(C)=NOC=1C

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole

Recent Advances in the Study of 4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole (CAS: 2229587-21-5)

The compound 4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole (CAS: 2229587-21-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by an oxazole core with bromopropenyl and methyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel anti-inflammatory, antimicrobial, and anticancer agents, leveraging its reactivity and ability to interact with various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a building block for small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in inflammatory pathways. Researchers demonstrated that derivatives of 4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole could selectively modulate the NF-κB signaling pathway, reducing cytokine production in vitro and in vivo. The bromoalkenyl moiety was critical for covalent binding to cysteine residues in the target proteins, highlighting the compound's potential as a covalent inhibitor scaffold.

In the realm of antimicrobial research, a team from the University of Cambridge reported the synthesis of novel oxazole-based analogs using 2229587-21-5 as a key intermediate. These analogs exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa, with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies suggested that the compounds interfere with bacterial cell wall biosynthesis by binding to penicillin-binding proteins (PBPs), offering a promising strategy to combat antibiotic resistance.

Oncology research has also benefited from the exploration of this compound. A 2024 preprint in BioRxiv detailed its use in the development of proteolysis-targeting chimeras (PROTACs) targeting estrogen receptor alpha (ERα) in breast cancer. The bromopropenyl group enabled efficient conjugation to E3 ligase ligands, resulting in bifunctional molecules that induced significant ERα degradation in MCF-7 cells. This approach may provide a new therapeutic avenue for hormone receptor-positive breast cancers resistant to conventional endocrine therapies.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 4-(3-bromoprop-1-en-2-yl)-3,5-dimethyl-1,2-oxazole to improve yield and scalability. A green chemistry protocol published in ACS Sustainable Chemistry & Engineering (2023) employed microwave-assisted synthesis and aqueous workup, reducing organic solvent use by 70% while maintaining a high purity (>98%) of the final product. This methodological improvement addresses growing concerns about the environmental impact of pharmaceutical manufacturing.

Looking forward, the unique chemical properties of 2229587-21-5 continue to inspire innovative applications across multiple therapeutic areas. Its combination of a reactive handle (bromoalkenyl) and a privileged heterocyclic scaffold (oxazole) makes it particularly valuable for medicinal chemistry campaigns. Future research directions may include its incorporation into targeted covalent inhibitors, antibody-drug conjugates (ADCs), and other emerging therapeutic modalities. However, challenges remain in fully characterizing its pharmacokinetic properties and toxicity profile, which will be crucial for translational development.